Cas no 2680710-27-2 (tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate)

• Product Name: tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate
• CAS No: 2680710-27-2
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 5808871
• PubChem ID: 165912157
• Update Time: 2025-07-23

tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate
• EN300-28285935
• 2680710-27-2

• Inchi： 1S/C14H20N2O4/c1-13(2,3)20-12(17)15-14(4,5)10-8-6-7-9-11(10)16(18)19/h6-9H,1-5H3,(H,15,17)
• InChI Key： DJURSUBKLYPUHF-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate

Introduction to Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate (CAS No. 2680710-27-2)

Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate, with the chemical formula C₁₃H₁₉N₂O₃, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, identified by its CAS number CAS NO. 2680710-27-2, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butyl group and a nitrophenyl moiety in its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation.

The compound's structure consists of a carbamate linkage connecting a tert-butyl group to a propan-2-yl chain, which is further substituted with a 2-nitrophenyl group. This arrangement not only imparts specific electronic and steric properties but also opens up possibilities for diverse chemical modifications and functionalizations. Such structural features are often exploited in the design of novel pharmaceutical agents, where precise control over molecular interactions is crucial for achieving desired biological effects.

In recent years, there has been growing interest in the development of carbamate-based compounds due to their versatility and efficacy in various therapeutic contexts. Carbamates are known for their ability to act as intermediates in the synthesis of more complex molecules, including active pharmaceutical ingredients (APIs). The tert-butyl group, in particular, enhances the stability of carbamate compounds, making them suitable for long-term storage and formulation into drug products.

The nitrophenyl moiety in Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate adds another layer of functionality to the molecule. Nitroaromatic compounds have been extensively studied for their pharmacological properties, including anti-inflammatory, analgesic, and anticancer effects. The nitro group can participate in various chemical reactions, such as reduction or nucleophilic substitution, which can be harnessed to develop new derivatives with enhanced biological activity.

Recent research has highlighted the potential of nitrophenyl-substituted carbamates in modulating enzyme activity and receptor binding. For instance, studies have shown that such compounds can interact with specific enzymes involved in pain signaling pathways, potentially leading to the development of novel analgesics. Additionally, the ability of nitro groups to undergo bioactivation through enzymatic or non-enzymatic processes may offer advantages in terms of drug delivery and efficacy.

The synthesis of Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of phosgene or its equivalents with diols or alcohols to form carbamates, followed by functionalization with nitrophenyl groups. Advanced techniques such as catalytic hydrogenation or metal-catalyzed cross-coupling reactions may be employed to introduce additional substituents or modify existing ones.

The compound's solubility profile and pharmacokinetic properties are critical factors that determine its suitability for therapeutic applications. While preliminary studies suggest that Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate exhibits moderate solubility in organic solvents, further research is needed to assess its bioavailability and metabolic stability. These parameters are essential for determining optimal dosing regimens and minimizing potential side effects.

In conclusion, Tert-butyl N-[2-(2-nitrophenyl)propan-2-yl]carbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. Continued investigation into its synthesis, characterization, and pharmacological effects will contribute valuable insights into its potential applications in medicine.